Cas no 7639-53-4 (3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline)

3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline structure
7639-53-4 structure
Product Name:3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
CAS No:7639-53-4
MF:C10H5Cl2N3
MW:238.072799444199
CID:982637
PubChem ID:269497
Update Time:2025-04-20

3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3,6-dichloro-[1,2,4]triazolo[3,4-a]isoquinoline
    • 3,6-dichloro[1,2,4]triazolo[3,4-a]isoquinoline
    • 3,6-Dichlor-s-triazolo< 3,4-a> isochinolin
    • 3,6-Dichlor-s-triazolo< 3.4-a> isochinolin
    • AC1L6ML3
    • AC1Q3RWF
    • AG-J-10322
    • AR-1E9953
    • CTK5E2900
    • NSC110664
    • 7639-53-4
    • NSC-110664
    • DTXSID50296638
    • Inchi: 1S/C10H5Cl2N3/c11-8-5-15-9(13-14-10(15)12)7-4-2-1-3-6(7)8/h1-5H
    • InChI Key: NHVLFSFDLSVTAG-UHFFFAOYSA-N
    • SMILES: ClC1=CN2C(=NN=C2C2C=CC=CC=21)Cl

Computed Properties

  • Exact Mass: 236.98625
  • Monoisotopic Mass: 236.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19
  • LogP: 3.18930
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.